1-(6-chloro-3-pyridazinyl)-N-(hexahydro-2H-isoxazolo[2,3-a]pyridin-2-ylmethyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3,3a,4,5,6,7-hexahydro-2H-[1,2]oxazolo[2,3-a]pyridin-2-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H26ClN5O2/c19-16-4-5-17(22-21-16)23-9-6-13(7-10-23)18(25)20-12-15-11-14-3-1-2-8-24(14)26-15/h4-5,13-15H,1-3,6-12H2,(H,20,25)
• InChI Key: HWAJWQPJGFVSCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CC(O2)CNC(=O)C3CCN(CC3)C4=NN=C(C=C4)Cl
• Molecular Formula: C18H26ClN5O2
• Molecular Weight: 379.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridazine ring (a six-membered aromatic ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and an isoxazole ring (a five-membered ring with an oxygen atom and a nitrogen atom). These types of structures are often found in pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyridazine ring might be formed through a condensation reaction. The piperidine ring could be formed through a reduction reaction. The isoxazole ring might be formed through a cyclization reaction.

Molecular Structure Analysis

The molecule’s structure would be characterized by the presence of the three heterocyclic rings mentioned above. These rings would likely be connected by carbon-carbon and carbon-nitrogen bonds. The molecule also contains a carboxamide group, which would contribute to its polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the nitrogen atoms in the heterocyclic rings might act as nucleophiles in certain reactions. The carboxamide group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple nitrogen atoms and a carboxamide group suggests that it would be polar and might have a relatively high melting point. The compound’s solubility in water and other solvents would depend on the balance of polar and nonpolar groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it. These might include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being investigated as a potential drug, future studies might focus on testing its efficacy and safety in cell cultures and animal models before moving on to clinical trials in humans.